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ALDH3A1-IN-3 solubility issues and solutions
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CAS No.: 315239-63-5
Cat. No.: S522833

Compound Focus: ALDH3A1-IN-3

Get Quote

Solubility & Storage of ALDH3A1-IN-3

The table below summarizes the key handling information for ALDH3A1-IN-3, as provided by the supplier

[1].

Property

Specification

Molecular Weight

Recommended Solvent

Stock Solution
Concentration

Solubility in DMSO

Critical Note

Storage (Powder)

Storage (Solution)

Shipping

349.36 g/mol [1]

DMSO [1]

20 mg/mL [1]

20 mg/mL (57.25 mM). Requires ultrasonic treatment, warming, and heat to

60°C [1]

"Hygroscopic DMSO has a significant impact on the solubility of product,
please use newly opened DMSO" [1]

-20°C for 3 years; 4°C for 2 years [1]

-80°C for 6 months; -20°C for 1 month [1]

Room temperature in continental US; may vary elsewhere [1]
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Standard Solution Preparation Protocol

Here is a detailed methodology for preparing a 10 mM stock solution of ALDH3A1-IN-3, based on the

supplier's information [1].

e Calculation: Weigh out 3.49 mg of ALDH3A1-IN-3 solid.
e Solvent: Use 1 mL of fresh, anhydrous DMSO. Using hygroscopic (water-absorbing) DMSO can
significantly reduce solubility and compound stability.
¢ Reconstitution: Add the DMSO to the compound.
e Dissolution:
o Use brief sonication (e.g., in a water bath sonicator) to disperse the compound.
o Warm the solution to 60°C while mixing (e.g., using a thermomixer or water bath) until the
solid is fully dissolved.
¢ Aliquoting: Once fully dissolved, aliquot the stock solution into single-use vials to minimize freeze-
thaw cycles.
e Storage: Store aliquots at -80°C for long-term storage (6 months) or at -20°C for short-term use (1
month).

This preparation workflow can be visualized as follows:
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Frequently Asked Questions

e Why is it critical to use newly opened DMSO? DMSO is hygroscopic and readily absorbs moisture
from the air over time. Water contamination in DMSO can lead to reduced solubility of the compound,
potential precipitation, and chemical degradation, which will compromise the wvalidity and

reproducibility of your experimental results [1].

e What should I do if my ALDH3A1-IN-3 solution precipitates upon storage? First, gently warm the

solution to 60°C and vortex it to see if the precipitate redissolves. If it does not fully dissolve, consider
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preparing a fresh stock solution. Repeated freeze-thaw cycles can cause precipitation, which is why

aliquoting is strongly recommended.

e What is the biological activity and specificity of ALDH3A1-IN-3? ALDH3A1-IN-3 (also known as
CB29) is described as a selective inhibitor of the ALDH3A1 enzyme, with a reported IC50 value of 16
BM and a Ki value of 4.7 pM. It is noted for having no inhibitory potential on the in vitro activity of
ALDH1A1, ALDH1A2, ALDH1A3, ALDH1BI1, or ALDH2, making it a selective tool compound. It

can be used in research related to cellular oxidation and cancer [1].

Important Experimental Considerations

The search results indicate a lack of publicly available, detailed troubleshooting data for this specific
compound. Please keep the following in mind:

e Empirical Optimization is Key: The provided solubility data is a starting point. You may need to
empirically adjust sonication time, temperature, and final concentration for your specific experimental
conditions.

¢ Vehicle Control is Crucial: Always include a DMSO vehicle control in your assays, prepared using
the same DMSO batch and dilution factor as your compound treatment groups.

¢ Verify Activity: Given the potential for solubility issues to affect potency, it is prudent to verify the
inhibitory activity of your prepared stock solutions in a functional enzymatic assay.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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